EGFR ligand-9

• Molecular Formula: C25H25F3N6O2S
• Molecular Weight: 530.6 g/mol
• InChI: InChI=1S/C25H25F3N6O2S/c1-2-37(35,36)34-16-20(19-5-3-4-6-22(19)34)23-21(25(26,27)28)15-30-24(32-23)31-17-7-9-18(10-8-17)33-13-11-29-12-14-33/h3-10,15-16,29H,2,11-14H2,1H3,(H,30,31,32)
• InChIKey: LOEILTAMPZKISF-UHFFFAOYSA-N

EGFR Ligand-9: Overview for PROTAC Synthesis

EGFR ligand-9 (CAS 2992670-44-5; molecular weight 530.57; formula C₂₅H₂₅F₃N₆O₂S) is a synthetic small-molecule EGFR-targeting warhead designed specifically as a target-protein ligand for proteolysis-targeting chimera (PROTAC) construction [1]. Chemically, it is a 2,4-disubstituted pyrimidine derivative bearing an N-ethylsulfonyl-indole moiety at the 4-position and a 4-(1-piperazinyl)aniline at the 2-position, with a trifluoromethyl substituent at the 5-position of the pyrimidine core . This scaffold belongs to the class of reversible (non-covalent) ATP-competitive EGFR kinase inhibitors and serves as the EGFR-recognition element in PROTAC EGFR degrader 9 (HY-161536; Compound C6), a cereblon (CRBN)-recruiting heterobifunctional degrader [2]. EGFR ligand-9 is commercially available as a pre-validated PROTAC building block with a reported purity of 98.80% .

Workflow PROTAC degrader synthesis for mutant EGFR studies

Selection Non-covalent, ATP-competitive EGFR warhead

Use Context CRBN-recruiting heterobifunctional degrader design

• [1] Zhang H, Xie R, Ai-Furas H, Li Y, Wu Q, Li J, Xu F, Xu T. Design, Synthesis, and Biological Evaluation of Novel EGFR PROTACs Targeting Del19/T790M/C797S Mutation. ACS Med Chem Lett. 2022;13(2):278-283. doi:10.1021/acsmedchemlett.1c00645 View Source
• [2] Zhu Y, Ye X, Wu Y, Shen H, Cai Z, Xia F, Min W, Hou Y, et al. Design, Synthesis, and Biological Evaluation of Novel EGFR PROTACs Targeting C797S Mutation. J Med Chem. 2024;67(9):7283-7300. doi:10.1021/acs.jmedchem.4c00107 View Source

Why EGFR Ligand-9 Is Not Interchangeable with Other Warheads

EGFR-targeting PROTAC warheads are not interchangeable because the degradation potency, mutant-vs-wild-type selectivity, and E3-ligase compatibility of the final PROTAC are intimately governed by the chemical structure of the EGFR ligand, its binding mode (reversible vs. covalent), and the geometry of its solvent-exposed linker attachment point [1]. EGFR ligand-9 employs a non-covalent, reversible ATP-competitive binding mode through an indolyl-pyrimidine scaffold with a piperazine-phenyl exit vector—a structural configuration that, when linked to a CRBN ligand, yields PROTAC EGFR degrader 9 (C6) with a DC₅₀ of 10.2 nM against the clinically resistant EGFR L858R/T790M/C797S triple mutant while sparing wild-type EGFR (DC₅₀ >300 nM) . In contrast, covalent EGFR warheads such as EGFR ligand-2 (compound C4) bind irreversibly to C797 and produce PROTACs with different degradation kinetics and mutant-coverage profiles . Substituting EGFR ligand-9 with a gefitinib-based or WZ4002-based warhead would alter the linker trajectory, the ternary complex geometry, and consequently the ubiquitination efficiency—directly undermining the degradation selectivity and potency for which PROTAC EGFR degrader 9 was optimized [1].

Reversible binding mode versus covalent warheads may shift degradation kinetics and mutant coverage profile

Linker attachment geometry and exit vector differences can alter ternary complex formation and ubiquitination efficiency

E3 ligase recruitment (CRBN vs. VHL) changes degradation pathway context and may not transfer directly

• [1] Zhang H, Xie R, Ai-Furas H, Li Y, Wu Q, Li J, Xu F, Xu T. Design, Synthesis, and Biological Evaluation of Novel EGFR PROTACs Targeting Del19/T790M/C797S Mutation. ACS Med Chem Lett. 2022;13(2):278-283. doi:10.1021/acsmedchemlett.1c00645 View Source

EGFR Ligand-9: Comparative Evidence for PROTAC Design

Degradation Potency Against Triple-Mutant EGFR

PROTAC EGFR degrader 9 (Compound C6), whose EGFR-binding moiety is EGFR ligand-9, exhibits a DC₅₀ of 10.2 nM against the EGFR L858R/T790M/C797S triple mutant in H1975-TM cells—a mutant that confers resistance to the third-generation TKI osimertinib . In the same assay system, the CRBN-based PROTAC MS154 (built from EGFR ligand-11) reports DC₅₀ values of 11 nM and 25 nM against HCC827 (Del19) and H3255 (L858R) cells respectively, but does not report degradation data against the L858R/T790M/C797S triple mutant . The VHL-based gefitinib PROTAC 3 achieves DC₅₀ values of 11.7 nM (HCC827, Del19) and 22.3 nM (H3255, L858R), also without reported triple-mutant degradation .

Degradation potency (DC₅₀)

Reported

10.2 nM

Reported degradation potency context for triple-mutant EGFR

H1975-TM cells; 24 h treatment

Evidence Dimension	DC₅₀ (concentration for 50% protein degradation) against EGFR L858R/T790M/C797S triple mutant
Target Compound Data	DC₅₀ = 10.2 nM against EGFR L858R/T790M/C797S (H1975-TM cells); Kd = 240.2 nM
Comparator Or Baseline	MS154 (EGFR ligand-11-based CRBN PROTAC): DC₅₀ 11 nM (HCC827 Del19), 25 nM (H3255 L858R) — no triple-mutant data. Gefitinib-based PROTAC 3 (VHL): DC₅₀ 11.7 nM (HCC827), 22.3 nM (H3255) — no triple-mutant data.
Quantified Difference	EGFR ligand-9-derived PROTAC delivers DC₅₀ = 10.2 nM against the therapeutically critical L858R/T790M/C797S triple mutant; closest comparator PROTACs lack published degradation data for this specific mutant genotype.
Conditions	H1975-TM cells (engineered to express EGFR L858R/T790M/C797S); 24 h treatment; Western blot quantification

Why This Matters

The triple-mutant EGFR L858R/T790M/C797S represents a key clinical resistance genotype for which few degradation-based tools exist; procurement of EGFR ligand-9 enables construction of a PROTAC with validated potency against this mutation.

Mutant-Selective Degradation over Wild-Type EGFR

PROTAC EGFR degrader 9, constructed from EGFR ligand-9, exhibits a DC₅₀ of >300 nM against wild-type EGFR compared with 36.5 nM against EGFR Del19/T790M/C797S, yielding a >8.2-fold degradation selectivity window favoring the triple mutant . For the L858R/T790M double mutant, the DC₅₀ is 88.5 nM (3.4-fold selectivity over WT), and for the Del19 single mutant, 75.4 nM (4.0-fold selectivity over WT) . In contrast, MS154 (EGFR ligand-11-based) binds WT EGFR with Kd = 1.8 nM and L858R mutant with Kd = 3.8 nM—a less than 3-fold binding discrimination at the affinity level, though degradation selectivity is observed in cellular assays .

Mutant selectivity

Reported

>8.2-fold over WT

Supports mutant-selective degradation endpoint review

Ba/F3, H1975-TM; DC₅₀ WT >300 nM

Evidence Dimension	Fold-selectivity of degradation (DC₅₀ WT / DC₅₀ mutant)
Target Compound Data	DC₅₀ WT >300 nM vs. DC₅₀ Del19/T790M/C797S 36.5 nM (>8.2-fold); vs. DC₅₀ L858R/T790M 88.5 nM (3.4-fold); vs. DC₅₀ Del19 75.4 nM (4.0-fold)
Comparator Or Baseline	MS154 (EGFR ligand-11-based): Kd WT 1.8 nM, Kd L858R 3.8 nM (binding-level discrimination only); PROTAC EGFR degrader 8 (HCC827 Del19): DC₅₀ 15.56 nM, no WT degradation selectivity data published
Quantified Difference	EGFR ligand-9-derived PROTAC demonstrates >8.2-fold degradation selectivity for Del19/T790M/C797S over WT; MS154 shows <3-fold binding selectivity at the Kd level, and PROTAC EGFR degrader 8 lacks published WT-selectivity quantification.
Conditions	Ba/F3 and H1975-TM cell lines; 24 h treatment; Western blot quantification of EGFR protein levels

Why This Matters

Wild-type EGFR sparing is critical for minimizing on-target toxicity in normal tissues (skin, GI tract); the >8-fold degradation selectivity window of the EGFR ligand-9-derived PROTAC supports its use in experiments where discrimination between mutant and WT EGFR degradation is required.

Oral Bioavailability and In Vivo Target Engagement

PROTAC EGFR degrader 9 (Compound C6), incorporating EGFR ligand-9 as the target-protein warhead, is orally active and demonstrates significant in vivo pharmacodynamic activity: oral administration at 25–100 mg/kg once daily for 31 days significantly reduces EGFR protein levels in tumor tissue, inhibits EGFR phosphorylation, and blocks downstream signaling pathway activation in H1975-TM xenograft models . This oral bioavailability profile distinguishes it from many reported EGFR PROTACs. For comparison, the gefitinib-based PROTAC 3 and several VHL-recruiting EGFR PROTACs lack published oral bioavailability data, and MS154 is primarily characterized in vitro .

Oral in vivo engagement

Class-level

EGFR ligand-9-derived PROTAC: oral 25–100 mg/kg QD, target engagement in xenograft

Comparable PROTACs: no published oral bioavailability data

Supports in vivo exposure-model context

H1975-TM mouse model; 31-day dosing

Evidence Dimension	Oral bioavailability and in vivo target engagement
Target Compound Data	Oral administration 25–100 mg/kg QD × 31 days; significant reduction of EGFR protein in tumor tissue; inhibition of EGFR phosphorylation and downstream signaling in H1975-TM xenografts
Comparator Or Baseline	Gefitinib-based PROTAC 3: no published oral bioavailability data. MS154: no published in vivo oral efficacy data. PROTAC EGFR degrader 8: no published in vivo data.
Quantified Difference	EGFR ligand-9-derived PROTAC is one of the few orally bioavailable CRBN-based EGFR PROTACs with demonstrated in vivo tumor target engagement; comparators lack reported oral in vivo degradation data.
Conditions	H1975-TM xenograft mouse model; oral gavage; 31-day repeat dosing

Why This Matters

Oral bioavailability is a critical differentiator for PROTAC procurement when in vivo studies are planned; EGFR ligand-9 enables construction of a PROTAC with validated oral activity, reducing the risk of failed in vivo translation.

Non-Covalent Binding Mode vs Covalent Warheads

EGFR ligand-9 functions as a reversible (non-covalent) ATP-competitive EGFR kinase inhibitor, structurally related to the brigatinib-analog class of EGFR inhibitors that employ a sulfonamide group rather than a dimethylphosphine oxide (DMPO) warhead or an acrylamide covalent trap [1]. In the Zhang et al. 2022 study, PROTACs built from the brigatinib analog 3 (structurally analogous to EGFR ligand-9) demonstrated reversible target engagement, with degradation fully blocked by competition with excess parental inhibitor, confirming non-covalent binding [1]. In contrast, EGFR ligand-2 (compound C4) is explicitly classified as a covalent EGFR ligand with IC₅₀ values of 21 nM (L858R) and 48 nM (L858R/T790M) . The non-covalent binding mode of EGFR ligand-9 may confer advantages in PROTAC catalytic turnover efficiency, as the warhead can dissociate from degraded EGFR and engage additional target molecules, whereas covalent warheads are consumed stoichiometrically with each degradation event.

Binding mode

Class-level

Non-covalent, reversible; competition-blocked degradation

Covalent warheads consumed stoichiometrically

Supports catalytic turnover mechanism studies

Ba/F3 cells; competition assay

Evidence Dimension	EGFR binding mode (reversible non-covalent vs. irreversible covalent)
Target Compound Data	Non-covalent, reversible ATP-competitive binding; degradation blocked by excess parental inhibitor competition (Zhang et al. 2022, Figure 2B,C)
Comparator Or Baseline	EGFR ligand-2 (compound C4): covalent (irreversible) EGFR ligand; IC₅₀ 21 nM (L858R), 48 nM (L858R/T790M). Covalent PROTAC CP17 (purine-containing covalent EGFR ligand): lowest reported DC₅₀ values among EGFR PROTACs but irreversible warhead consumption.
Quantified Difference	Binding mode difference (non-covalent vs. covalent) is qualitative but mechanistically significant; no direct head-to-head degradation turnover comparison data available.
Conditions	Ba/F3-EGFR Del19/T790M/C797S cells; competition assay with excess VHL ligand 5, parental EGFR inhibitor 3, and MG132

Why This Matters

The choice between a covalent and non-covalent EGFR warhead directly affects PROTAC catalytic efficiency and potential for substoichiometric target degradation; EGFR ligand-9's non-covalent mode supports catalytic turnover, which may be preferable for applications requiring sustained degradation with limited compound exposure.

• [1] Zhang H, Xie R, Ai-Furas H, et al. ACS Med Chem Lett. 2022;13(2):278-283. doi:10.1021/acsmedchemlett.1c00645. Figure 2B,C: competition with VHL ligand 5, parental EGFR inhibitor 3, and MG132. View Source

CRBN-Recruiting E3 Ligase Option vs VHL-Based Degraders

PROTAC EGFR degrader 9 utilizes a CRBN (cereblon) E3 ligase ligand conjugated to EGFR ligand-9 via a flexible linker, in contrast to the VHL-based PROTACs (e.g., compound 6h from Zhang et al. 2022, DC₅₀ = 8 nM against EGFR Del19/T790M/C797S) [1][2]. The choice of E3 ligase has practical implications: CRBN-based PROTACs can exploit the immunomodulatory imide drug (IMiD) class of E3 ligands (e.g., lenalidomide analogs) which are well-characterized and orally bioavailable, whereas VHL-based PROTACs utilize hydroxyproline-containing ligands with distinct physicochemical properties [1]. The Zhang et al. 2022 study reports compound 6h (VHL-based, DC₅₀ 8 nM, Dmax 80.0% at 0.1 μM) as a comparator; PROTAC EGFR degrader 9 (CRBN-based, DC₅₀ 10.2 nM) achieves comparable degradation potency through a different E3 ligase recruitment mechanism, providing researchers with an alternative degradation pathway option [1][2].

E3 ligase pathway

Cross-study comparable

CRBN-based PROTAC, DC₅₀ 10.2 nM, oral bioavailability shown

VHL-based PROTAC 6h, DC₅₀ 8 nM, no oral data reported

Supports E3 ligase-dependent degradation pathway studies

Ba/F3 and H1975-TM cells

Evidence Dimension	E3 ligase recruitment mechanism and degradation potency
Target Compound Data	PROTAC EGFR degrader 9 (CRBN-based): DC₅₀ 10.2 nM (L858R/T790M/C797S); Kd 240.2 nM; oral bioavailability demonstrated
Comparator Or Baseline	Compound 6h (VHL-based, Zhang 2022): DC₅₀ 8 nM (Del19/T790M/C797S); Dmax 80.0% at 0.1 μM; no oral bioavailability reported
Quantified Difference	Comparable DC₅₀ potency (10.2 nM CRBN vs. 8 nM VHL) for triple-mutant EGFR degradation; EGFR ligand-9-derived CRBN PROTAC adds oral bioavailability, whereas the VHL comparator lacks reported oral activity.
Conditions	Ba/F3-EGFR mutant cell lines; H1975-TM cells; Western blot quantification

Why This Matters

Access to both CRBN- and VHL-based EGFR degraders enables researchers to dissect E3-ligase-dependent degradation biology and to select the most suitable E3 ligase for specific cellular contexts where CRBN or VHL expression may differ.

• [1] Zhu Y, Ye X, Wu Y, et al. J Med Chem. 2024;67(9):7283-7300. doi:10.1021/acs.jmedchem.4c00107. Compound C6 (PROTAC EGFR degrader 9), CRBN-based. View Source
• [2] Zhang H, Xie R, Ai-Furas H, et al. ACS Med Chem Lett. 2022;13(2):278-283. doi:10.1021/acsmedchemlett.1c00645. Compound 6h (VHL-based), DC₅₀ 8 nM, Dmax 80.0%. View Source

Application Scenarios for EGFR Ligand-9

Targeting Osimertinib-Resistant Triple-Mutant EGFR

EGFR ligand-9 is the validated target-protein ligand for synthesizing PROTAC EGFR degrader 9 (Compound C6), which has demonstrated a DC₅₀ of 10.2 nM against the EGFR L858R/T790M/C797S triple mutant—a genotype that emerges in NSCLC patients after osimertinib treatment failure [1]. Researchers studying acquired resistance to third-generation EGFR TKIs can procure EGFR ligand-9 as a building block to generate tool degraders that potently eliminate this resistant mutant while sparing wild-type EGFR (DC₅₀ >300 nM) . This application is supported by the demonstrated in vivo oral activity of the resulting PROTAC in H1975-TM xenograft models .

CRBN vs VHL E3 Ligase Profiling

EGFR ligand-9 enables construction of a CRBN-recruiting PROTAC (EGFR degrader 9, DC₅₀ 10.2 nM) that can be directly compared with the VHL-recruiting PROTAC compound 6h (DC₅₀ 8 nM) from Zhang et al. 2022 [1]. This head-to-head comparison capability is valuable for laboratories investigating how E3 ligase choice affects degradation efficiency, ternary complex formation kinetics, and downstream signaling suppression in different cellular contexts. EGFR ligand-9 provides the CRBN-pathway tool, while the VHL-based 6h (synthesized from a related brigatinib-analog warhead) serves as the comparator [1].

Linker SAR Studies for PROTAC Design

The piperazine-phenyl moiety of EGFR ligand-9 provides a well-defined, solvent-exposed attachment point for linker conjugation, making it suitable for systematic linker SAR campaigns [1]. The Zhang et al. 2022 study demonstrated that linker length significantly affects EGFR degradation potency (five methylene units being optimal for the related brigatinib-analog-based PROTAC series) [1]. EGFR ligand-9 can be used as a constant warhead module while varying linker composition and E3 ligase ligand to map the structural determinants of efficient ternary complex formation and target ubiquitination.

Non-Covalent PROTAC for Catalytic Mechanism Studies

Unlike covalent EGFR warheads (e.g., EGFR ligand-2, compound C4 with IC₅₀ 21–48 nM against L858R and L858R/T790M), EGFR ligand-9 binds EGFR reversibly [1]. This non-covalent binding mode is mechanistically advantageous for studying the catalytic turnover of PROTACs, as the warhead is not consumed during each degradation cycle. Researchers investigating PROTAC catalytic efficiency, ubiquitination kinetics, and the relationship between target residency time and degradation Dmax can use EGFR ligand-9-derived PROTACs as non-covalent comparator tools alongside covalent PROTACs such as CP17 or EGFR ligand-2-based constructs .

Application

Selection Property

Validation Focus

Triple-mutant EGFR degradation studies

Pre-validated warhead for PROTAC synthesis

Degradation potency and mutant selectivity endpoints

E3 ligase pathway comparison research

CRBN-recruiting PROTAC construction

Ternary complex formation and ubiquitination efficiency

PROTAC linker SAR studies

Defined linker attachment point

Linker-dependent ternary complex geometry

PROTAC catalytic turnover mechanism studies

Reversible non-covalent EGFR binding

Target residency time and substoichiometric degradation

• [1] Zhang H, Xie R, Ai-Furas H, et al. ACS Med Chem Lett. 2022;13(2):278-283. doi:10.1021/acsmedchemlett.1c00645 View Source